4-(benzylsulfamoyl)benzoic Acid
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Overview
Description
4-(benzylsulfamoyl)benzoic Acid is a chemical compound with the molecular formula C14H13NO4S . It is a versatile material used in scientific research, with wide-ranging applications including drug discovery, organic synthesis, and medicinal chemistry. Its unique structure and properties make it a valuable tool for studying biological processes and developing new therapeutic agents.
Synthesis Analysis
The N,N-disubstituted 4-sulfamoylbenzoic acid derivative, which was found to be an inhibitor of cytosolic phospholipase A2α (cPLA2α) with micromolar activity in a ligand-based virtual screening approach, was structurally modified to increase its enzyme inhibitory potency . Replacing the substituents on the sulfonamide nitrogen with other residues such as naphthyl, naphthylmethyl, indolylalkyl, and differently substituted phenyl moieties did not lead to a significant increase in activity .Molecular Structure Analysis
The molecular structure of 4-(benzylsulfamoyl)benzoic Acid consists of a benzene ring to which a carboxyl functional group is linked . The molecule consists of 7 carbon atoms, 6 hydrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
The chemical reactions of 4-(benzylsulfamoyl)benzoic Acid can occur at the carboxyl group or even at the aromatic ring . It is soluble in water, and the solubility at 25°C and 100°C is 3.44 g/L and 56.31 g/L respectively . It is also soluble in benzene, carbon tetrachloride, acetone, and alcohols .Physical And Chemical Properties Analysis
Benzoic acid, a related compound, has a colorless appearance in its solid state, which is of a crystalline nature . The presence of the aromatic ring gives this compound a faintly pleasant odor . At a temperature of 130°C, the density of this compound reduces to 1.075 grams per cubic centimeter .Scientific Research Applications
Catalysis and Oxidation Reactions
Researchers have explored the catalytic properties of 4-(benzylsulfamoyl)benzoic acid in oxidation reactions. For example:
Safety And Hazards
Future Directions
The N,N-disubstituted 4-sulfamoylbenzoic acid derivative, which was found to be an inhibitor of cytosolic phospholipase A2α (cPLA2α) with micromolar activity in a ligand-based virtual screening approach, was structurally modified to increase its enzyme inhibitory potency . This suggests potential future directions in the development of new therapeutic agents .
properties
IUPAC Name |
4-(benzylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c16-14(17)12-6-8-13(9-7-12)20(18,19)15-10-11-4-2-1-3-5-11/h1-9,15H,10H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSKWFWKPYTWADA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzylsulfamoyl)benzoic Acid |
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